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Compound of Interest

Compound Name:
(1R,2R)-2-Propoxycyclohexan-1-

amine

CAS No.: 2253632-57-2

Cat. No.: B2717820

Get Quote

Executive Summary & Strategic Significance
(1R,2R)-2-Propoxycyclohexan-1-amine represents a critical class of 1,2-trans-disubstituted

cyclohexane building blocks.[1] Its rigid chair conformation locks the amino and ether

substituents into a specific spatial arrangement (diequatorial in the ground state), which is

essential for high-affinity binding to protein targets such as the hERG potassium channel,

NaV1.x sodium channels, and Sigma receptors.[1]

This scaffold acts as a "conformational lock," reducing the entropic penalty of binding

compared to flexible linear alkyl chains.[1] It is structurally homologous to the core

pharmacophore found in anti-arrhythmic drugs like Vernakalant and various investigational

analgesics.[1]

Key Applications
Medicinal Chemistry: Optimization of LogP and blood-brain barrier (BBB) permeability via the

propoxy chain (LogP ~1.8–2.1).[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2717820#bc-rfq
https://www.benchchem.com/product/b2717820/docs?utm_src=pdf-body#application-note-1r-2r-2-propoxycyclohexan-1-amine-as-a-pharmaceutical-intermediate-1
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2717820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Process Chemistry: A robust chiral resolving agent and intermediate for reductive amination.

[1]

Stereochemical Control: The (1R,2R) configuration is often the "eutomer" (active isomer) in

CNS and cardiovascular targets, necessitating high Enantiomeric Excess (% ee).

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9]

Property Specification Notes

IUPAC Name
(1R,2R)-2-Propoxycyclohexan-

1-amine

Trans-diequatorial

configuration

Molecular Formula C₉H₁₉NO

Molecular Weight 157.26 g/mol

Appearance Colorless to pale yellow oil Hygroscopic

Chirality (1R, 2R) Enantiomer of (1S, 2S)

Solubility
Soluble in MeOH, EtOH, DCM,

DMSO

Slightly soluble in water (pH

dependent)

pKa (Calc.) ~10.5 (Amine)
Forms stable salts (HCl,

Tartrate)

Synthesis Protocol: The "Boc-Retention" Strategy
Objective: Synthesize (1R,2R)-2-Propoxycyclohexan-1-amine with >99% ee and >98%

chemical purity. Challenge: Direct alkylation of the amino-alcohol can lead to N-alkylation side

products.[1] Solution: A 4-step protocol involving Resolution, N-Protection, O-Alkylation, and

Deprotection.[1]

Workflow Visualization

Racemic
trans-2-Aminocyclohexanol

1. Optical Resolution
(L-(+)-Tartaric Acid)

 Crystallization 2. N-Boc Protection
(Boc2O, TEA)

 (1R,2R)-Base 3. O-Alkylation
(NaH, n-PrBr)
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Stereochem 4. Deprotection
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 Cleavage (1R,2R)-2-Propoxy
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Click to download full resolution via product page

Caption: Step-wise synthesis ensuring retention of the (1R,2R) stereocenter configuration.

Detailed Methodology
Step 1: Optical Resolution[1]

Dissolution: Dissolve racemic trans-2-aminocyclohexanol (100 g, 0.87 mol) in Methanol (500

mL).

Addition: Add L-(+)-Tartaric acid (0.5 eq) dissolved in hot Methanol.

Crystallization: Heat to reflux, then cool slowly to 0°C over 12 hours. The (1R,2R)-amine

tartrate salt crystallizes out.[1]

Recrystallization: Recrystallize the salt from MeOH/Water (9:1) to achieve >99% ee.

Free Basing: Treat the salt with 4M NaOH and extract with DCM to yield (1R,2R)-2-

aminocyclohexanol.

Step 2: N-Boc Protection
Rationale: Blocks the nitrogen to prevent N-propylation in the next step.[1]

Dissolve (1R,2R)-2-aminocyclohexanol (1 eq) in DCM.

Add Triethylamine (1.5 eq) and cool to 0°C.

Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise.[1]

Stir at RT for 4 hours. Wash with citric acid (10%) and brine. Concentrate to yield (1R,2R)-N-

Boc-2-aminocyclohexanol.

Step 3: O-Alkylation (The Critical Step)
Safety Warning: NaH generates hydrogen gas.[1] Perform under Nitrogen.

Deprotonation: Suspend Sodium Hydride (NaH, 60% in oil, 1.5 eq) in anhydrous DMF

(Dimethylformamide) at 0°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2717820/docs?utm_src=pdf-body-img#application-note-1r-2r-2-propoxycyclohexan-1-amine-as-a-pharmaceutical-intermediate-1
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.smolecule.com/products/s8924547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2717820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition: Add N-Boc intermediate (1 eq) in DMF dropwise. Stir for 30 min until H₂ evolution

ceases.

Alkylation: Add 1-Bromopropane (1.2 eq) dropwise.

Reaction: Warm to RT and stir for 12-18 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1]

Quench: Carefully add water at 0°C. Extract with EtOAc.

Purification: Silica gel chromatography is usually required to remove unreacted starting

material.[1]

Step 4: Deprotection & Salt Formation[1]
Dissolve the O-propylated intermediate in 1,4-Dioxane.

Add 4M HCl in Dioxane (5 eq). Stir at RT for 2-4 hours.[1]

Precipitation: The product often precipitates as the Hydrochloride salt.[1]

Filtration: Filter and wash with diethyl ether to obtain (1R,2R)-2-Propoxycyclohexan-1-
amine HCl.

Analytical Quality Control (QC)
Ensuring enantiomeric purity is the single most critical QC parameter.[1]

Protocol: Chiral HPLC Method
This method separates the (1R,2R) enantiomer from the (1S,2S) antipode and the cis-

diastereomers.
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Parameter Condition

Column
Daicel CHIRALPAK® AD-H or OD-H (4.6 x 250

mm, 5 µm)

Mobile Phase
n-Hexane : Isopropanol : Diethylamine (90 : 10 :

0.[1]1)

Flow Rate 1.0 mL/min

Temperature 25°C

Detection
UV @ 210 nm (low absorption, high

concentration required) or RI (Refractive Index)

Retention Times
(1R,2R) typically elutes after (1S,2S) on AD-H

(Verify with standards)

Protocol: NMR Verification
¹H NMR (400 MHz, CDCl₃): Look for the characteristic multiplet of the methine proton

attached to the ether oxygen (H-2) at δ 3.1–3.3 ppm.[1] The coupling constant (

) between H-1 and H-2 should be ~10 Hz, indicative of trans-diaxial protons (confirming the
diequatorial substituent configuration).[1]

¹³C NMR: Distinct signals for the propoxy carbons (approx. δ 72, 23, 10 ppm).[1]

Application in Drug Development[1][2][7][11]
Coupling Reactions (Reductive Amination)
The free amine is typically coupled to aldehydes or ketones to form the final drug scaffold.[1]

Standard Procedure:

Mix (1R,2R)-2-Propoxycyclohexan-1-amine (1 eq) with the target Aldehyde (1 eq) in DCE

(Dichloroethane).

Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) and Acetic Acid (1 eq).
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Stir for 4-16 hours.

This method preserves the stereocenter on the cyclohexane ring.[1]

Mechanistic Pathway (Ion Channel Blockade)
The (1R,2R)-ether-amine motif binds to the inner pore of voltage-gated ion channels.[1] The

protonated amine interacts with conserved aromatic residues (Phe/Tyr) via cation-pi

interactions, while the propoxy tail projects into hydrophobic pockets, stabilizing the

"inactivated" state of the channel.[1]

(1R,2R)-Ligand
(Protonated)

Cation-Pi Interaction
& Hydrophobic Fit

 Enters Pore

Ion Channel Pore
(NaV / hERG)

 Phe/Tyr Residues

State Stabilization
(Inactivated)

 Blocks Ion Flow

Click to download full resolution via product page

Caption: Pharmacological mechanism of action for 1,2-amino-ether scaffolds.[1]

Safety & Handling
Corrosivity: As a primary amine, the compound is corrosive to skin and eyes.[1] Wear

neoprene gloves and face shield.[1]

Stability: Store as the HCl salt for long-term stability.[1] The free base absorbs CO₂ from air

to form carbamates.[1] Store under Nitrogen/Argon at 2-8°C.

Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless acylation is

intended).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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